(Z)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohept-4-enol

• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 1-(2-methyl-4-nitropyrazol-3-yl)cyclohept-4-en-1-ol
• InChI: InChI=1S/C11H15N3O3/c1-13-10(9(8-12-13)14(16)17)11(15)6-4-2-3-5-7-11/h2-3,8,15H,4-7H2,1H3
• InChI Key: UOSUYNLRJXQLFX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)[N+](=O)[O-])C2(CCC=CCC2)O

Description

(Z)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohept-4-enol is a useful research compound. Its molecular formula is C11H15N3O3 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality (Z)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohept-4-enol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohept-4-enol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 1-methyl-4-nitro-1H-pyrazole (1.5 g, 11.8 mmol) and (Z)-cyclohept-4-enone (1.4 g, 13.0 mmol) in dry THF (30 mL) under nitrogen cooled to −78° C. was added dropwise a solution of lithium hexamethyldisilazide (1.0 M in THF, 30 mL, 29.5 mmol). The reaction mixture was allowed to warm to −40° C. and stirred for 90 min. Saturated aqueous ammonium chloride solution (30 mL) was added (dropwise initially) and the mixture was allowed to warm to room temperature and extracted with EtOAc (150 mL). The organic layer was washed with water (30 mL), washed with brine (20 mL), separated, dried over MgSO4 and concentrated under reduced pressure. Purification via silica gel column chromatography (20-25% EtOAc) gave (Z)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohept-4-enol as a tan oil (1.37 g, 49%).